Cas no 899755-57-8 (N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide
• CAS No: 899755-57-8
• MF: C₂₂H₂₅ClN₂O₅
• MW: 432.897305250168
• CID: 5487835
• PubChem ID: 18587525
• Update Time: 2025-06-14

N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2843-0325
• 899755-57-8
• AKOS024471910
• N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide
• VU0502291-1

• Inchi： 1S/C22H25ClN2O5/c1-28-18-12-15(13-19(29-2)20(18)30-3)21(26)25(17-9-7-8-16(23)14-17)22(27)24-10-5-4-6-11-24/h7-9,12-14H,4-6,10-11H2,1-3H3
• InChI Key： YQCANQCPBWLDNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 432.1451996g/mol
• Monoisotopic Mass: 432.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.3Ų

Additional information on N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide

Comprehensive Overview of N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide (CAS No. 899755-57-8)

N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide, with the CAS number 899755-57-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a piperidine core, a 3-chlorophenyl group, and a 3,4,5-trimethoxybenzoyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of modulating its biological activity through targeted modifications.

The compound's molecular formula and structural features have been extensively studied to understand its interactions with biological targets. Its piperidine-carboxamide backbone is a common motif in medicinal chemistry, often associated with central nervous system (CNS) activity. The presence of the 3-chlorophenyl and trimethoxybenzoyl groups further enhances its potential as a scaffold for designing novel therapeutic agents. Recent studies have explored its role in modulating specific enzyme inhibitors and receptor ligands, aligning with current trends in precision medicine.

In the context of drug discovery, N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide is often discussed alongside keywords like "small molecule inhibitors", "structure-activity relationship (SAR)", and "pharmacophore modeling". These terms reflect the growing demand for computational chemistry tools to accelerate the identification of bioactive compounds. The compound's lipophilicity and hydrogen bonding capacity are critical parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a hot topic in modern pharmaceutical research.

Another area of interest is the compound's potential application in neurodegenerative disease research. With the rise of Alzheimer's and Parkinson's disease studies, researchers are investigating how piperidine derivatives like this one could influence neurotransmitter systems. The 3,4,5-trimethoxybenzoyl group, in particular, has been linked to acetylcholinesterase inhibition, a mechanism relevant to cognitive enhancement therapies. This connection makes the compound a candidate for further exploration in neuropharmacology.

From a synthetic chemistry perspective, the preparation of N-(3-chlorophenyl)-N-(3,4,5-trimethoxybenzoyl)piperidine-1-carboxamide involves multi-step organic reactions, including amide bond formation and selective aromatic substitution. These processes are frequently optimized using green chemistry principles, a trending topic in sustainable science. The compound's crystalline properties and solubility profiles are also analyzed to improve its formulation potential, addressing common challenges in drug delivery systems.

In summary, CAS No. 899755-57-8 represents a versatile chemical entity with broad implications in medicinal chemistry and biotechnology. Its structural attributes align with contemporary research themes such as targeted therapy, molecular docking, and high-throughput screening. As the scientific community continues to explore its applications, this compound remains a valuable subject for both academic and industrial investigations.